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Compound of Interest

Compound Name: Zoxamide

Cat. No.: B129027 Get Quote

Essential Safety and Handling Guide for Zoxamide
This guide provides crucial safety protocols, operational procedures, and disposal plans for

laboratory personnel handling Zoxamide. Adherence to these guidelines is essential for

ensuring personal safety and environmental protection.

Zoxamide is a benzamide, broad-spectrum fungicide used to control various fungal infections

on crops.[1] In the laboratory setting, it is a solid substance with a licorice-like odor.[2] While it

has low acute mammalian toxicity, it is recognized as a potential skin sensitizer and an eye

irritant.[1][3] The primary target organ in toxicity studies is the liver.[4][5] Furthermore,

Zoxamide is very toxic to aquatic life with long-lasting effects.[6]

Hazard Identification and Classification
A summary of Zoxamide's primary hazards is presented below.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b129027?utm_src=pdf-interest
https://www.benchchem.com/product/b129027?utm_src=pdf-body
https://www.benchchem.com/product/b129027?utm_src=pdf-body
https://www.benchchem.com/product/b129027?utm_src=pdf-body
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/685.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Zoxamide
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/685.htm
https://apps.who.int/pesticide-residues-jmpr-database/Document/125
https://downloads.regulations.gov/EPA-HQ-OPP-2017-0665-0006/content.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC8392283/
https://www.benchchem.com/product/b129027?utm_src=pdf-body
https://www.chemicalbook.com/msds/zoxamide.pdf
https://www.benchchem.com/product/b129027?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b129027?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Class Category Hazard Statement

Skin Sensitization Sub-category 1A
May cause an allergic skin

reaction.[6]

Serious Eye Irritation Category 2A
Causes serious eye irritation.

[6][7]

Hazardous to the Aquatic

Environment (Long-term)
Category 1

Very toxic to aquatic life with

long lasting effects.[6]

Personal Protective Equipment (PPE)
Appropriate PPE must be worn at all times when handling Zoxamide to minimize exposure.[8]

[9] The required equipment varies based on the specific handling procedure.
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Operation
Eye & Face
Protection

Hand
Protection

Protective
Clothing

Respiratory
Protection

Handling

Solid/Powder

Chemical safety

goggles

Chemical-

resistant gloves

(e.g., nitrile or

butyl rubber)[10]

[11]

Long-sleeved

shirt and long

pants, or

coveralls

Required if dusts

are generated.

NIOSH-approved

respirator with a

P2 filter.

Mixing/Loading

(Solutions)

Chemical safety

goggles and a

face shield[12]

Chemical-

resistant gauntlet

gloves[12]

Chemical-

resistant apron

over a long-

sleeved shirt and

long pants[11]

[13]

Required if

aerosols or

vapors may be

generated. Use

in a well-

ventilated area.

[7]

Application/Spra

ying

Chemical safety

goggles and a

face shield[12]

Chemical-

resistant

gloves[4]

Chemical-

resistant

coveralls[4][14]

Required. Use

an appropriate

air-purifying

respirator.

Cleaning Spills

Chemical safety

goggles and a

face shield

Chemical-

resistant gloves

Chemical-

resistant

coveralls

Required. Use

an appropriate

air-purifying

respirator.

Operational Plan: Step-by-Step Guidance
A systematic approach to handling Zoxamide is critical for safety.

Pre-Operational Checks
Review Documentation: Read the Safety Data Sheet (SDS) for Zoxamide thoroughly before

beginning any work.[12]

Verify Equipment: Ensure all necessary PPE is available, clean, and in good condition.[10]

[12]
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Ensure Ventilation: Confirm that the work area, such as a chemical fume hood or a well-

ventilated space, is functioning correctly.[6][7]

Locate Safety Equipment: Know the location and operation of emergency equipment,

including eyewash stations, safety showers, and spill kits.

Handling Procedures
Work Area: Handle Zoxamide in a designated, well-ventilated area to prevent the formation

and spread of dust or aerosols.[6]

Avoid Contact: Prevent direct contact with skin, eyes, and clothing.[6][8] Do not eat, drink, or

smoke in the handling area.[8]

Weighing: When weighing the solid form, perform the task in a fume hood or a ventilated

balance enclosure to minimize dust inhalation.

Mixing: When creating solutions, add Zoxamide to the solvent slowly to avoid splashing.

Post-Handling and Decontamination
Clean Equipment: Thoroughly clean all equipment and the work area after use.

PPE Removal: Remove PPE carefully to avoid contaminating yourself. Wash the outside of

gloves before removing them.[12]

Personal Hygiene: Wash hands and any exposed skin thoroughly with soap and water after

handling and before leaving the work area.[7][8]

Clothing: Wash contaminated work clothing separately from other laundry using hot water

and detergent.[9][14]

Experimental Protocols & Data
Quantitative Toxicity Data
Zoxamide exhibits low acute toxicity across oral, dermal, and inhalation routes of exposure.[3]

[13]
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Metric Species Value Classification

Acute Oral LD50 Rat >5000 mg/kg bw[3] Low Toxicity

Acute Dermal LD50 Rat >2000 mg/kg bw[3] Low Toxicity

Acute Inhalation LC50

(4-hr)
Rat >5.3 mg/L[3] Low Toxicity

Emergency and Disposal Plans
Emergency First Aid Procedures
Immediate action is required in the event of an exposure.

Exposure Route First Aid Instructions

Skin Contact

Immediately take off all contaminated clothing.

Rinse the affected skin area with plenty of water

and soap.[8] If skin irritation or a rash occurs,

seek medical advice.[6]

Eye Contact

Rinse cautiously with water for several minutes.

[6] Remove contact lenses if present and easy

to do, and continue rinsing. Seek immediate

medical attention.[8]

Inhalation

Move the person to fresh air and keep them

comfortable for breathing.[8] Seek immediate

medical attention.[8]

Ingestion
Rinse mouth with water.[8] Immediately call a

physician or Poison Control Center.[6]

Accidental Release Measures
In case of a spill:

Evacuate: Evacuate non-essential personnel from the area.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://apps.who.int/pesticide-residues-jmpr-database/Document/125
https://apps.who.int/pesticide-residues-jmpr-database/Document/125
https://apps.who.int/pesticide-residues-jmpr-database/Document/125
https://direct.hpc-j.co.jp/sds/eng/99052973_EN.pdf
https://www.chemicalbook.com/msds/zoxamide.pdf
https://www.chemicalbook.com/msds/zoxamide.pdf
https://direct.hpc-j.co.jp/sds/eng/99052973_EN.pdf
https://direct.hpc-j.co.jp/sds/eng/99052973_EN.pdf
https://direct.hpc-j.co.jp/sds/eng/99052973_EN.pdf
https://direct.hpc-j.co.jp/sds/eng/99052973_EN.pdf
https://www.chemicalbook.com/msds/zoxamide.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b129027?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Ventilate: Ensure adequate ventilation.

Wear PPE: Don appropriate PPE, including respiratory protection, gloves, and eye

protection.[6]

Containment: Prevent the spill from entering drains or waterways.

Cleanup: For solid spills, carefully sweep or scoop the material to avoid generating dust and

place it into a suitable, sealed container for disposal. Clean the affected area thoroughly.

Disposal Plan
Chemical Waste: Zoxamide and materials contaminated with it must be treated as

hazardous waste. Disposal should be carried out by a licensed professional waste disposal

service in accordance with all local, state, and federal regulations.[2] Do not mix with other

waste.

Contaminated Packaging: Handle uncleaned, empty containers as you would the product

itself. Dispose of them as unused product.[2]

Contaminated PPE: Disposable PPE (e.g., gloves) that is contaminated should be discarded

as hazardous waste. Reusable PPE must be thoroughly decontaminated according to

manufacturer instructions before reuse.[10]
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Zoxamide Handling Workflow

Start

1. Pre-Operational Checks
(Review SDS, Check PPE,

Ensure Ventilation)

2. Handling Zoxamide
(Weighing, Mixing, etc.)

3. Post-Handling
(Decontamination,
Personal Hygiene)

Spill or Exposure Occurs

5. Waste Disposal

End

4. Emergency Procedures
(First Aid, Spill Cleanup)

Click to download full resolution via product page

Caption: Workflow for Safely Handling Zoxamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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